Cas no 102976-58-9 (1-chloro-4-(1S)-2,2-dichloro-1-(2-chlorophenyl)ethylbenzene)

• Product Name: 1-chloro-4-(1S)-2,2-dichloro-1-(2-chlorophenyl)ethylbenzene
• CAS No: 102976-58-9
• MF: C₁₄H₁₀Cl₄
• MW: 320.04120016098
• CID: 125368
• PubChem ID: 6603772
• Update Time: 2023-11-24

1-chloro-4-(1S)-2,2-dichloro-1-(2-chlorophenyl)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2-[(1S)-2,2-dichloro-1-(4-chlorophenyl)ethyl]-
• (-)-o,p'-DDD
• Benzene, 1-chloro-2-[(1S)-2,2-dichloro-1-(4-chlorophenyl)ethyl]- (9CI)
• Benzene, 1-chloro-2-[2,2-dichloro-1-(4-chlorophenyl)ethyl]-, (S)-
• (S)-mitotane
• B2J688UBOB
• Mitotane, (S)-
• Mitotane, (-)-
• BIDD:PXR0164
• BIDD:ER0521
• Q27274283
• (S)-1,1-Dichloro-2-(2-chlorophenyl)-2-(4-chlorophenyl)ethane
• (2S)-1,1-Dichloro-2-(2-chlorophenyl)-2-(4-chlorophenyl)ethane
• Benzene, 1-chloro-2-((1S)-2,2-dichloro-1-(4-chlorophenyl)ethyl)-
• 1-chloro-4-(1S)-2,2-dichloro-1-(2-chlorophenyl)ethylbenzene

• Inchi： 1S/C14H10Cl4/c15-10-7-5-9(6-8-10)13(14(17)18)11-3-1-2-4-12(11)16/h1-8,13-14H/t13-/m0/s1
• InChI Key： JWBOIMRXGHLCPP-ZDUSSCGKSA-N
• SMILES： ClC([C@H](C1C=CC=CC=1Cl)C1C=CC(=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 319.951
• Monoisotopic Mass: 317.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes